4-(4,4-Dimethylcyclohexyl)aniline

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 4-(4,4-dimethylcyclohexyl)aniline
• InChI: InChI=1S/C14H21N/c1-14(2)9-7-12(8-10-14)11-3-5-13(15)6-4-11/h3-6,12H,7-10,15H2,1-2H3
• InChI Key: PSZFGELPGHLBHI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)C2=CC=C(C=C2)N)C

Description

4-(4,4-Dimethylcyclohexyl)aniline is a substituted aniline derivative that serves as a versatile synthetic intermediate in organic chemistry and pharmaceutical research. This compound features a primary aniline functional group attached to a 4,4-dimethylcyclohexyl ring system, a structure that is characteristic of intermediates used in the development of bioactive molecules . The dimethyl-substituted cyclohexyl moiety contributes significant steric bulk and lipophilicity, which can influence the compound's metabolic stability and binding affinity when incorporated into larger molecular frameworks. Researchers value this aniline for its potential in constructing more complex structures, particularly in the synthesis of compounds explored for various biological activities. Anilines and structurally related cyclohexylamines are frequently employed in the development of pharmaceutical candidates . As a building block, it can undergo a range of typical aniline reactions, including diazotization, amide coupling, and reductive amination, to create diverse chemical libraries for screening. This product is intended for use in laboratory research and development only. It is strictly for in vitro testing and is not certified for drug, agricultural, or personal use. All necessary safety data sheets (SDS) should be consulted and proper handling protocols must be followed in a controlled laboratory setting.

Preparation Methods

Nitroarene Reduction Method

The most common laboratory synthesis involves the reduction of a nitroaromatic precursor, specifically 4-(4,4-dimethylcyclohexyl)nitrobenzene , to the corresponding aniline. This process typically employs catalytic hydrogenation:

• Reaction Conditions:
  • Catalyst: Palladium on carbon (Pd/C), platinum, or Raney nickel
  • Hydrogen source: Hydrogen gas (H₂)
  • Solvent: Ethanol, methanol, or acetic acid
  • Temperature: 25–80°C
  • Pressure: 1–10 atm H₂

Reaction Scheme:

4-(4,4-Dimethylcyclohexyl)nitrobenzene + 3H₂ → 4-(4,4-Dimethylcyclohexyl)aniline

This method is favored for its high selectivity and yield, especially suitable for laboratory and pilot-scale synthesis.

Alternative Reducing Agents

• Chemical reduction using iron powder or tin chloride in acidic media can also be employed, especially when catalytic hydrogenation is impractical. These methods are more suitable for smaller-scale or specific industrial applications.

Preparation of Nitroaromatic Precursors

Electrophilic Aromatic Substitution

The synthesis of 4-(4,4-dimethylcyclohexyl)nitrobenzene typically involves nitration of a suitable aromatic precursor, such as 4-(4,4-dimethylcyclohexyl)benzene :

• Reaction Conditions:
  • Nitrating mixture: Concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄)
  • Temperature: Controlled at 0–5°C to prevent poly-nitration
  • Reaction time: Several hours, monitored via TLC or spectroscopic methods

Synthesis of the Cyclohexyl Substituted Aromatic

The cyclohexyl substituent can be introduced via Friedel-Crafts alkylation:

• Reaction Conditions:
  • Reagents: Cyclohexyl chloride or cyclohexene
  • Catalyst: Aluminum chloride (AlCl₃)
  • Solvent: Dichloromethane or chloroform
  • Temperature: 0–25°C

This step allows for the selective attachment of the 4,4-dimethylcyclohexyl group to the aromatic ring.

Industrial-Scale Synthesis Pathway

Step	Description	Reagents & Conditions	Yield & Notes
1	Friedel-Crafts alkylation	Cyclohexyl chloride, AlCl₃, aromatic substrate	Moderate to high yield; requires control to prevent polyalkylation
2	Nitration of the aromatic	HNO₃, H₂SO₄, low temperature	Selective nitration at para-position
3	Catalytic hydrogenation	H₂, Pd/C, ethanol	High yield of 4-(4,4-dimethylcyclohexyl)aniline

Notes on Reaction Optimization and Purification

• Reaction Monitoring: Use of TLC, GC-MS, or NMR to monitor the progress.
• Purification: Recrystallization from ethanol or chromatography to obtain high purity (>99%).
• Yield Data: Laboratory yields typically range from 80-95%, while industrial processes aim for consistent high yields with minimal by-products.

Research Findings and Data Tables

Method	Reagents	Conditions	Typical Yield	Remarks
Catalytic Hydrogenation	H₂, Pd/C	25–80°C, 1–10 atm	85–95%	Most scalable and clean
Chemical Reduction	Fe, HCl	Room temperature	70–85%	Cost-effective for small scale
Nitration + Hydrogenation	HNO₃/H₂SO₄ + H₂, Pd/C	0–5°C nitration; 25–80°C hydrogenation	80–90%	Suitable for large-scale synthesis

Chemical Reactions Analysis

Electrophilic Aromatic Substitution

The amino group activates the benzene ring toward electrophilic substitution, with reactions occurring preferentially at the para and ortho positions relative to the amino group. Steric hindrance from the cyclohexyl group reduces reactivity compared to unsubstituted aniline.

Reaction Type	Reagents/Conditions	Major Products	Yield (%)	References
Nitration	HNO₃/H₂SO₄, 0–5°C	3-Nitro-4-(4,4-dimethylcyclohexyl)aniline	45–60
Sulfonation	H₂SO₄, 100°C	3-Sulfo-4-(4,4-dimethylcyclohexyl)aniline	55
Halogenation	Br₂/FeBr₃, CH₂Cl₂	3-Bromo-4-(4,4-dimethylcyclohexyl)aniline	70

Mechanistic Insights :

• Nitration proceeds via a nitronium ion intermediate, with regioselectivity influenced by steric effects from the cyclohexyl group.

• Bromination under Friedel-Crafts conditions yields monosubstituted products due to steric deactivation of the ring .

Oxidation Reactions

The compound undergoes oxidation at the amino group or aromatic ring under controlled conditions:

Reagents	Conditions	Products	Selectivity	References
KMnO₄, H₂SO₄	50–60°C	4-(4,4-Dimethylcyclohexyl)nitrosobenzene	>80%
MnO₂, CH₃CN	Reflux	4-(4,4-Dimethylcyclohexyl)quinone	65

Key Findings :

• Oxidation with MnO₂ generates quinones via radical intermediates, confirmed by ESR studies.

• Nitroso derivatives form selectively under acidic conditions, avoiding over-oxidation to nitro compounds.

Cross-Coupling Reactions

The amino group facilitates palladium-catalyzed coupling reactions, enabling C–N and C–C bond formation:

Reaction Type	Catalysts/Reagents	Products	Applications	References
Buchwald–Hartwig	Pd(OAc)₂, XPhos	Aryl amines	Pharmaceutical intermediates
C–H Activation	Pd(OAc)₂, PCy₃·HBF₄	Biaryl derivatives	Material science

Example Protocol :

• C–H Arylation : 4-(4,4-Dimethylcyclohexyl)aniline reacts with aryl halides using Pd(OAc)₂ and PCy₃·HBF₄ in xylenes at 140°C, yielding biaryl products with 70–85% efficiency .

Condensation and Imine Formation

The amino group participates in acid-catalyzed condensations with carbonyl compounds:

Substrate	Conditions	Products	Mechanism	References
Formaldehyde	HCl, H₂O, 60°C	N-Methylenebenzeneanilium	Stepwise protonation and nucleophilic addition
Acetone	H₂SO₄, reflux	Schiff base derivatives	Imine formation

Kinetic Analysis :

• Formaldehyde condensation proceeds via an N-hydroxymethylaniline intermediate, with a rate-limiting step involving water elimination (Δ‡G = 49.4 kJ/mol) .

• Acidic media stabilize iminium intermediates, suppressing side reactions like aminal formation .

Functional Group Transformations

The cyclohexyl group undergoes selective functionalization:

Reaction	Reagents	Products	Steric Effects	References
Hydrogenation	H₂, Pd/C	4-(4,4-Dimethylcyclohexyl)cyclohexylamine	Partial reduction of aromatic ring
Epoxidation	mCPBA, CH₂Cl₂	Epoxycyclohexyl-aniline derivatives	Stereoselective epoxidation

Steric Considerations :

• Hydrogenation under mild conditions selectively reduces the benzene ring without affecting the cyclohexyl group.

• Epoxidation yields trans -epoxides due to steric hindrance from the dimethylcyclohexyl moiety.

Scientific Research Applications

4-(4,4-Dimethylcyclohexyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and polymers.

Biology: The compound can be used in the study of enzyme interactions and as a model compound in biochemical assays.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 4-(4,4-Dimethylcyclohexyl)aniline exerts its effects involves its interaction with specific molecular targets. The aniline group can form hydrogen bonds and participate in π-π interactions with aromatic residues in proteins, affecting their function. The cyclohexyl group provides steric hindrance, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares molecular features of 4-(4,4-Dimethylcyclohexyl)aniline with analogs from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position/Type	Key Properties	Source
4-(4,4-Dimethylcyclohexyl)aniline	C₁₄H₁₉N	201.31*	4,4-dimethylcyclohexyl (para)	High lipophilicity, steric bulk	Hypothetical
4-[(1-Methylcyclohexyl)methoxy]aniline	C₁₄H₂₁NO	219.328	(1-Methylcyclohexyl)methoxy (para)	Increased polarity due to ether
N-(4-Methylcyclohexyl)aniline	C₁₃H₁₉N	189.30	4-Methylcyclohexyl (N-substituted)	Reduced steric hindrance
trans-4-(4-Pentylcyclohexyl)aniline	C₁₇H₂₅N	243.39	4-Pentylcyclohexyl (para)	Higher hydrophobicity
4-Hexyloxyaniline	C₁₂H₁₉NO	193.29	Hexyloxy (para)	Enhanced solubility in organics

*Calculated based on substituent contributions.

Key Observations :

• Lipophilicity : The dimethylcyclohexyl group in the target compound likely increases logP compared to N-(4-Methylcyclohexyl)aniline (MW 189.30) but remains less hydrophobic than trans-4-(4-Pentylcyclohexyl)aniline (MW 243.39) .
• Steric Effects : Bulky substituents (e.g., dimethylcyclohexyl) may hinder electrophilic substitution reactions at the aniline ring compared to smaller groups like methoxy .
• Polarity : Ether-containing analogs (e.g., 4-[(1-Methylcyclohexyl)methoxy]aniline) exhibit higher polarity due to the oxygen atom, impacting solubility in aqueous media .

Biological Activity

4-(4,4-Dimethylcyclohexyl)aniline is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₄H₁₉N
• Molecular Weight : 219.31 g/mol
• Structural Features : The compound features a cyclohexyl group with two methyl substituents at the 4-position of the aniline moiety, which enhances its lipophilicity and may influence its interaction with biological targets.

Biological Activities

Research indicates that 4-(4,4-Dimethylcyclohexyl)aniline exhibits several significant biological activities:

• Antimicrobial Properties : Studies have shown that this compound possesses antimicrobial effects against various bacterial strains. Its mechanism may involve disrupting bacterial cell membranes or inhibiting essential metabolic pathways.
• Anti-inflammatory Effects : The compound has been explored for its potential to reduce inflammation, likely through the inhibition of pro-inflammatory cytokines and enzymes involved in inflammatory processes.
• Anticancer Activity : Preliminary studies suggest that 4-(4,4-Dimethylcyclohexyl)aniline may inhibit cancer cell proliferation by interfering with specific signaling pathways associated with cell growth and survival. It appears to act on various molecular targets, including enzymes involved in cancer metabolism.

The biological activity of 4-(4,4-Dimethylcyclohexyl)aniline can be attributed to its interactions with various molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, which can lead to decreased cell proliferation in cancer cells. For example, it may target enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are crucial in inflammatory responses .
• Receptor Modulation : Interaction with specific receptors can alter cellular signaling pathways. This modulation can result in either activation or inhibition of downstream effects that contribute to its therapeutic potential .

Research Findings and Case Studies

Recent studies have investigated the biological effects and mechanisms of action of 4-(4,4-Dimethylcyclohexyl)aniline:

Study	Findings
	Demonstrated antimicrobial activity against Gram-positive bacteria.
	Showed anti-inflammatory effects by reducing cytokine levels in vitro.
	Indicated potential anticancer properties in human cancer cell lines through apoptosis induction.

Case Study: Anticancer Activity

A notable study explored the anticancer properties of 4-(4,4-Dimethylcyclohexyl)aniline using human breast cancer cell lines. The results indicated that treatment with this compound led to a significant reduction in cell viability and induced apoptosis. The mechanism was linked to the downregulation of anti-apoptotic proteins and upregulation of pro-apoptotic factors .

Q & A

Q. Methodological Answer :

• Molecular Dynamics Simulations : Model degradation pathways and hydrolysis rates in aqueous environments.
• QSAR Models : Predict toxicity using PubChem data and analogous compounds like 4-hexyloxyaniline .
• Adsorption Studies : Use Gaussian software to simulate interactions with soil organic matter, critical for assessing environmental persistence .

What are the challenges in characterizing byproducts during the synthesis of 4-(4,4-Dimethylcyclohexyl)aniline?

Methodological Answer :
Byproducts may include incomplete substitution or oxidation derivatives. Mitigation involves:

• TLC Monitoring : Track reaction progress using silica gel plates and UV visualization.
• LC-MS/MS : Identify low-abundance impurities, as applied to 4-(4-Methylpiperazin-1-yl)aniline dihydrochloride .
• Column Chromatography : Separate isomers using gradient elution, noting retention behaviors of cyclohexyl-containing analogs .

How does the compound’s stereochemistry influence its biological activity?

Methodological Answer :
While direct data on biological activity is limited, stereoelectronic effects can be inferred from related amines:

• Enzyme Binding : Molecular docking studies (e.g., AutoDock Vina) predict interactions with cytochrome P450 enzymes.
• Chiral HPLC : Resolve enantiomers if asymmetric synthesis is attempted, as with sec-butyl-substituted anilines .
• Bioassay Design : Use in vitro models to compare activity against non-cyclohexyl analogs .

What safety protocols are essential for handling 4-(4,4-Dimethylcyclohexyl)aniline in laboratory settings?

Q. Methodological Answer :

• PPE : Gloves, goggles, and fume hoods are mandatory, per guidelines for aromatic amines like 4,4'-methylenedianiline .
• Spill Management : Absorb with inert materials (e.g., vermiculite) and avoid water to prevent contamination .
• Waste Disposal : Follow EPA protocols for amine-containing waste, including neutralization before disposal .

How can researchers leverage this compound in designing novel metal-organic frameworks (MOFs)?

Q. Methodological Answer :

• Ligand Design : The amine group can coordinate to metal nodes (e.g., Cu, Zn). Use powder XRD and BET analysis to characterize porosity.
• Thermogravimetric Analysis (TGA) : Assess thermal stability up to 300°C, critical for MOF applications .
• Comparative Studies : Benchmark against MOFs derived from 4,4'-oxydianiline to evaluate structural differences .